(1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride
Overview
Description
(1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride, or (1R)-1-CPH, is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a cyclic organic compound with a phenyl group attached to a cyclohexyl group, and is often referred to as a phenylcyclohexylmethanamine (PCM). It has a molecular weight of 218.7 g/mol and a melting point of 109-111 degrees Celsius. (1R)-1-CPH is used in a variety of scientific research applications, and is an important compound for pharmaceutical and industrial applications.
Scientific Research Applications
((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH has a wide range of applications in scientific research. It has been used as a model compound for the study of organic reactions, and has been used to investigate the mechanism of action of various drugs. It has also been used as a substrate in the synthesis of pharmaceuticals, and as a reagent in the synthesis of other organic compounds. ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH has been used to study enzyme kinetics, and has been used to study the effects of various drugs on the brain and nervous system.
Mechanism of Action
The mechanism of action of ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH is not fully understood, but it is believed to act as an agonist at the serotonin 5-HT2A receptor. It has been shown to bind to the receptor and activate it, resulting in the production of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been shown to have an effect on the release of hormones such as cortisol, and has been shown to have an effect on the release of endorphins.
Biochemical and Physiological Effects
((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH has been shown to have a variety of biochemical and physiological effects. It has been shown to have an effect on the release of hormones such as cortisol and prolactin, and has been shown to have an effect on the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been shown to have an effect on the release of endorphins, and has been shown to have an effect on the metabolism of glucose and other sugars.
Advantages and Limitations for Lab Experiments
The main advantage of using ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH in laboratory experiments is its wide range of applications. It can be used to study a variety of biochemical and physiological processes, and can be used to study the effects of various drugs on the brain and nervous system. It is also relatively easy to synthesize, and is relatively safe to work with in laboratory experiments. The main limitation of ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH is that it is not as widely studied as other compounds, and thus the effects of its use in laboratory experiments are not as well understood.
Future Directions
There are a number of potential future directions for the use of ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH in scientific research. It could be used to study the effects of various drugs on the brain and nervous system, and could be used to study the mechanism of action of various drugs. It could also be used to study the effects of various hormones on the body, and could be used to study the effects of various enzymes on biochemical and physiological processes. Additionally, ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH could be used to study the effects of various drugs on the metabolism of glucose and other sugars, and could be used to study the effects of various drugs on the release of neurotransmitters. Finally, ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH could be used to study the effects of various drugs on the immune system, and could be used to study the effects of various drugs on the development and growth of cells.
Synthesis Methods
((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH can be synthesized using a variety of methods, including the catalytic hydrogenation of cyclohexylbenzene, the reaction of cyclohexanol with phenylmagnesium bromide, and the reaction of cyclohexanone with phenylmagnesium bromide. The most common method of synthesizing ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH is the reaction of cyclohexanol with phenylmagnesium bromide, which yields ((1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride)-1-CPH hydrochloride as the main product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride involves the reduction of cyclohexanone to cyclohexanol, followed by the reaction of cyclohexanol with phenylmagnesium bromide to form 1-phenylcyclohexanol. This intermediate is then converted to the desired product through reductive amination with formaldehyde and ammonium chloride.", "Starting Materials": [ "Cyclohexanone", "Phenylmagnesium bromide", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of cyclohexanone to cyclohexanol using sodium hydroxide and ethanol", "Step 2: Reaction of cyclohexanol with phenylmagnesium bromide in diethyl ether to form 1-phenylcyclohexanol", "Step 3: Reductive amination of 1-phenylcyclohexanol with formaldehyde and ammonium chloride in hydrochloric acid to form (1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride" ] } | |
CAS RN |
32908-34-2 |
Product Name |
(1R)-1-cyclohexyl-1-phenylmethanamine hydrochloride |
Molecular Formula |
C13H20ClN |
Molecular Weight |
225.8 |
Purity |
95 |
Origin of Product |
United States |
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